Cas no 244277-48-3 (Ethyl 2-hydroxy-4-oxo-4-phenylbutanoate)

• Product Name: Ethyl 2-hydroxy-4-oxo-4-phenylbutanoate
• CAS No: 244277-48-3
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 245870
• PubChem ID: 10955147
• Update Time: 2024-10-30

Ethyl 2-hydroxy-4-oxo-4-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, a-hydroxy-g-oxo-, ethyl ester, (aR)-
• ethyl (R)-(-)-2-hydroxy-4-oxo-4-phenylbutanoate
• (-)-ETHYL (R)-2-HYDROXY-4-OXO-4-PHENYLBU
• (-)-ETHYL (R)-2-HYDROXY-4-OXO-4-PHENYLBUTYRATE, CIBA CS PROD
• ethyl 2-hydroxy-4-oxo-4-phenylbutanoate
• 4-phenyl-2-hydroxy-4-oxobutyric acid ethyl ester
• ethyl 2-hydroxy-4-oxo-4-phenylbutyrate
• 2-Hydroxy-4-oxo-4-phenylbutyric acid ethyl ester
• (+)-ETHYL (S)-2-HYDROXY-4-OXO-4-PHENYLBU
• (R)-ETHYL 2-HYDROXY-4-OXO-4-PHENYLBUTANOATE
• SCHEMBL7629504
• (r)-2-hydroxy-4-oxo-4-phenylbutyric acid ethyl ester
• WS-01334
• MFCD03490503
• 244277-48-3
• Ethyl (R)-2-hydroxy-4-oxo-4-phenylbutanoate
• D86073
• ethyl (2R)-2-hydroxy-4-oxo-4-phenylbutanoate
• Ethyl 2-hydroxy-4-oxo-4-phenylbutanoate

• Inchi： 1S/C12H14O4/c1-2-16-12(15)11(14)8-10(13)9-6-4-3-5-7-9/h3-7,11,14H,2,8H2,1H3
• InChI Key： HEWAMPODKFTBJZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)OCC)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 222.08920892 g/mol
• Monoisotopic Mass: 222.08920892 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 222.24
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.179±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 36-38 ºC
• Solubility: Slightly soluble (4 g/l) (25 º C),

Ethyl 2-hydroxy-4-oxo-4-phenylbutanoate Security Information

• Storage Condition：2-8°C